Cas no 50920-47-3 (1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid)
50920-47-3 structure
Product Name:1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
CAS No:50920-47-3
MF:C7H9N3O4
MW:199.164061307907
CID:1092614
PubChem ID:10330375
Update Time:2025-04-20
1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
- 1-ethyl-5-methyl-4-nitropyrazole-3-carboxylic acid
- 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylicacid
- 50920-47-3
- DTXSID001207732
-
- Inchi: 1S/C7H9N3O4/c1-3-9-4(2)6(10(13)14)5(8-9)7(11)12/h3H2,1-2H3,(H,11,12)
- InChI Key: FVAMWYRRWJUYMO-UHFFFAOYSA-N
- SMILES: OC(C1C(=C(C)N(CC)N=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 199.05930578g/mol
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 101Ų
1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189226-1g |
1-ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
50920-47-3 | 95% | 1g |
$489 | 2021-08-05 | |
| Chemenu | CM189226-1g |
1-ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
50920-47-3 | 95% | 1g |
$454 | 2023-02-02 | |
| Alichem | A049003151-1g |
1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
50920-47-3 | 95% | 1g |
$426.22 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737036-1g |
1-Ethyl-5-methyl-4-nitro-1h-pyrazole-3-carboxylic acid |
50920-47-3 | 98% | 1g |
¥3721.00 | 2024-05-11 | |
| Crysdot LLC | CD11113823-1g |
1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
50920-47-3 | 95+% | 1g |
$518 | 2024-07-17 |
1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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